![molecular formula C28H43N3+2 B040221 3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium CAS No. 116946-58-8](/img/structure/B40221.png)
3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium, also known as DEABP, is a compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium is primarily due to its ability to bind to the active site of enzymes involved in cancer cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair and cell survival. By inhibiting PARP activity, this compound induces DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of PARP activity, and the selective binding to cancer cells. Additionally, this compound has been found to have low toxicity in normal cells, making it a promising candidate for targeted drug delivery.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium is its ability to selectively bind to cancer cells, making it a promising candidate for targeted drug delivery. Additionally, this compound has been found to have low toxicity in normal cells, making it a safer alternative to traditional chemotherapy drugs. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium, including the development of more efficient synthesis methods, the optimization of this compound as a carrier for targeted drug delivery, and the investigation of its potential applications in other fields, such as imaging and biosensing. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to determine its efficacy in preclinical and clinical settings.
In conclusion, this compound is a promising compound with potential applications in various fields, including cancer research, drug delivery, and imaging. Its selective binding to cancer cells and low toxicity in normal cells make it a safer alternative to traditional chemotherapy drugs. However, further research is needed to fully understand its mechanism of action and to optimize its potential applications.
Synthesis Methods
The synthesis of 3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium involves the reaction of 4-(diethylamino)benzaldehyde with pyridine-4-carbaldehyde, followed by a Knoevenagel condensation reaction with triethylorthoformate. The resulting product is then reacted with triethylamine to produce this compound. This synthesis method has been validated through various studies and has been found to be efficient and reproducible.
Scientific Research Applications
3-[4-[4-[4-(Diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium has been studied extensively for its potential applications in various fields, including cancer research, drug delivery, and imaging. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been used as a carrier for targeted drug delivery due to its ability to selectively bind to cancer cells. In imaging, this compound has been used as a fluorescent probe for the detection of cancer cells.
properties
CAS RN |
116946-58-8 |
---|---|
Molecular Formula |
C28H43N3+2 |
Molecular Weight |
421.7 g/mol |
IUPAC Name |
3-[4-[4-[4-(diethylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]propyl-triethylazanium |
InChI |
InChI=1S/C28H43N3/c1-6-30(7-2)28-18-16-26(17-19-28)14-11-12-15-27-20-23-29(24-21-27)22-13-25-31(8-3,9-4)10-5/h11-12,14-21,23-24H,6-10,13,22,25H2,1-5H3/q+2 |
InChI Key |
ZPXFHEQVWBVXDM-UHFFFAOYSA-N |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C/C=C/C2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC |
SMILES |
CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCC[N+](CC)(CC)CC |
synonyms |
RH 414 RH-414 RH414 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.